4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
Glucorhein, also known as 8-glucosylrhein, belongs to the class of organic compounds known as anthracenecarboxylic acids. These are organic compounds containing a carboxylic acid group attached to an anthracene ring system. Glucorhein exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, glucorhein is primarily located in the cytoplasm. Outside of the human body, glucorhein can be found in green vegetables. This makes glucorhein a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
34298-86-7
VCID:
VC0192268
InChI:
InChI=1S/C21H18O11/c22-6-12-16(25)18(27)19(28)21(32-12)31-11-3-1-2-8-14(11)17(26)13-9(15(8)24)4-7(20(29)30)5-10(13)23/h1-5,12,16,18-19,21-23,25,27-28H,6H2,(H,29,30)
SMILES:
Molecular Formula:
C21H18O11
Molecular Weight:
446.4 g/mol
4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid
CAS No.: 34298-86-7
Natural Products
VCID: VC0192268
Molecular Formula: C21H18O11
Molecular Weight: 446.4 g/mol
![4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid - 34298-86-7](/images/no_structure.jpg)
| CAS No. | 34298-86-7 |
|---|---|
| Product Name | 4-Hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid |
| Molecular Formula | C21H18O11 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | 4-hydroxy-9,10-dioxo-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H18O11/c22-6-12-16(25)18(27)19(28)21(32-12)31-11-3-1-2-8-14(11)17(26)13-9(15(8)24)4-7(20(29)30)5-10(13)23/h1-5,12,16,18-19,21-23,25,27-28H,6H2,(H,29,30) |
| Standard InChIKey | WYKUTTFFZMQCGO-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)C(=O)O |
| Melting Point | 260-266°C |
| Physical Description | Solid |
| Description | Glucorhein, also known as 8-glucosylrhein, belongs to the class of organic compounds known as anthracenecarboxylic acids. These are organic compounds containing a carboxylic acid group attached to an anthracene ring system. Glucorhein exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, glucorhein is primarily located in the cytoplasm. Outside of the human body, glucorhein can be found in green vegetables. This makes glucorhein a potential biomarker for the consumption of this food product. |
| Synonyms | Rhein-8-O-beta-D-glucopyranoside |
| PubChem Compound | 14345558 |
| Last Modified | Dec 23 2021 |
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